Methyl 2-[3-(2,5-dimethoxyphenyl)-2-oxochromen-7-yl]oxyacetate

• IUPAC Name: methyl 2-[3-(2,5-dimethoxyphenyl)-2-oxochromen-7-yl]oxyacetate
• InChI: InChI=1S/C20H18O7/c1-23-13-6-7-17(24-2)15(9-13)16-8-12-4-5-14(26-11-19(21)25-3)10-18(12)27-20(16)22/h4-10H,11H2,1-3H3
• InChI Key: NFNLWONZWZGYBB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=CC3=C(C=C(C=C3)OCC(=O)OC)OC2=O
• Molecular Formula: C20H18O7
• Molecular Weight: 370.4 g/mol
• CAS No.: 864763-57-5

Description

Methyl 2-[3-(2,5-dimethoxyphenyl)-2-oxochromen-7-yl]oxyacetate is a useful research compound. Its molecular formula is C20H18O7 and its molecular weight is 370.357. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Chirality

• Crystal Structure Insights : Studies on isochroman derivatives, similar in structure to Methyl 2-[3-(2,5-dimethoxyphenyl)-2-oxochromen-7-yl]oxyacetate, reveal that these compounds can adopt specific conformations and arrangements, contributing to the understanding of molecular geometry and interactions. For instance, in some isochroman derivatives, the heterocyclic rings adopt half-chair conformations, and their crystal structures are stabilized by weak hydrogen bonding, forming three-dimensional networks (Palusiak et al., 2004).
• Chiral Space Groups : Certain isochroman derivatives, including those structurally related to this compound, have been found to crystallize in chiral space groups. This characteristic is linked to the arrangement of substituents attached to the isochroman moiety, contributing to the understanding of chirality in molecular structures (Palusiak et al., 2004).

Synthesis and Chemical Reactions

• Oxidation Reactions : Research on the oxidation of similar 2,5-dimethoxyacetophenone derivatives has been conducted, showcasing methods to achieve specific chemical transformations. This research aids in understanding the reactivity and potential applications of compounds like this compound (Maruyama & Kozuka, 1978).
• Large-Scale Synthesis : There has been development in the large-scale synthesis of compounds structurally similar to this compound. Such research is vital for the potential mass production and application of these compounds in various scientific fields (Kucerovy et al., 1997).

Biological Activity and Molecular Studies

• Crystal Structure and Biological Activity : Studies have been conducted to determine the crystal structure and investigate the biological activity of compounds related to this compound. These studies are crucial for understanding the biological implications and potential therapeutic applications of these compounds (Naguib et al., 2009).